Cas no 14659-60-0 (Methyl 4-fluoro-2,6-dimethylbenzoate)

• Product Name: Methyl 4-fluoro-2,6-dimethylbenzoate
• CAS No: 14659-60-0
• MF: C₁₀H₁₁FO₂
• MW: 182.191546678543
• MDL: MFCD06203803
• CID: 1006648
• PubChem ID: 20619434
• Update Time: 2025-04-20

Methyl 4-fluoro-2,6-dimethylbenzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 4-fluoro-2,6-dimethylbenzoate
• LogP
• Benzoic acid,4-fluoro-2,6-dimethyl-, methyl ester
• methyl 2,6-dimethyl-4-fluorobenzoate
• X0354
• ST24025369
• 4-Fluoro-2,6-dimethylbenzoic acid methyl ester
• Benzoic acid, 4-fluoro-2,6-dimethyl-, methyl ester
• MFCD06203803
• 14659-60-0
• DS-17724
• CS-0098661
• DTXSID30609121
• 4-Fluoro-2,6-dimethyl-benzoic acid methyl ester
• FD10727
• DB-063673
• A3201
• Methyl4-fluoro-2,6-dimethylbenzoate
• Benzoic acid4-fluoro-2,6-dimethyl- methyl ester
• A884497
• AKOS006294477
• SCHEMBL10073228

• MDL： MFCD06203803
• Inchi： 1S/C10H11FO2/c1-6-4-8(11)5-7(2)9(6)10(12)13-3/h4-5H,1-3H3
• InChI Key： GFXGMGWQPPNCFM-UHFFFAOYSA-N
• SMILES： FC1C=C(C)C(C(=O)OC)=C(C)C=1

Computed Properties

• Exact Mass: 182.07433
• Monoisotopic Mass: 182.07430775g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 181
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 26.3

Experimental Properties

• Density: 1.110±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 29-30 ºC
• Boiling Point: 57-58 ºC (4 Torr)
• Flash Point: 85.6±20.8 ºC,
• Refractive Index: 1.492
• Solubility: Very slightly soluble (0.27 g/l) (25 º C),
• PSA: 26.3
• LogP: 2.22910

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acid esters